Cas no 1874732-14-5 (1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid
• CAS No: 1874732-14-5
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6064956
• PubChem ID: 165787812
• Update Time: 2025-06-22

1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)methyl]cyclohexane-1-carboxylic acid
• 1874732-14-5
• EN300-1848160
• 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H22O3/c1-11(2,3)15-9-12(10(13)14)7-5-4-6-8-12/h4-9H2,1-3H3,(H,13,14)
• InChI Key： MZACZTBYAGKRHB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid (CAS No. 1874732-14-5)

1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid (CAS No. 1874732-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a tert-butoxy-protected cyclohexane derivative, is widely utilized in synthetic chemistry for the development of novel drug intermediates and fine chemicals. Its molecular formula and weight, along with its distinct functional groups, make it a valuable building block in organic synthesis.

The tert-butoxy group in 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid provides steric protection, which is crucial for selective reactions in multi-step syntheses. Researchers and chemists frequently search for "tert-butoxy protecting group applications" or "cyclohexane carboxylic acid derivatives" to understand its role in modern synthetic methodologies. This compound is particularly relevant in the context of green chemistry and sustainable synthesis, as it enables efficient transformations with minimal waste generation.

In recent years, the demand for high-purity organic intermediates like 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid has surged, driven by advancements in drug discovery and material science. Its compatibility with various coupling reactions, such as amide bond formation and esterification, makes it a versatile reagent. Additionally, its stability under mild conditions aligns with the growing trend of "mild reaction conditions in organic synthesis," a topic frequently explored in academic and industrial research.

The compound's CAS No. 1874732-14-5 is often searched in databases like SciFinder and Reaxys to access its physicochemical properties, safety data, and synthetic protocols. Its solubility in common organic solvents, such as dichloromethane and tetrahydrofuran, further enhances its utility in laboratory settings. Moreover, its potential applications in peptide synthesis and bioconjugation have sparked interest among biochemists and medicinal chemists alike.

From an industrial perspective, 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid is a key component in the production of high-value specialty chemicals. Its synthesis often involves Grignard reactions or nucleophilic substitutions, which are well-documented in the literature. The compound's relevance to "custom synthesis services" and "contract research organizations" highlights its importance in the chemical supply chain. As the pharmaceutical industry continues to evolve, the demand for such tailored intermediates is expected to grow.

In summary, 1-[(Tert-butoxy)methyl]cyclohexane-1-carboxylic acid (CAS No. 1874732-14-5) is a pivotal compound in modern organic chemistry, bridging the gap between academic research and industrial applications. Its unique properties and versatility make it a subject of ongoing study, particularly in fields like medicinal chemistry, catalysis, and materials science. For researchers seeking "advanced organic intermediates" or "protected carboxylic acids," this compound offers a wealth of opportunities for innovation and discovery.